2-(1,3-benzothiazol-2-ylamino)-N-(2-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylamino)-N-(2-chlorophenyl)-6-oxo-4,5-dihydro-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C18H14ClN5O2S/c19-10-5-1-2-6-11(10)20-16(26)13-9-15(25)23-17(21-13)24-18-22-12-7-3-4-8-14(12)27-18/h1-8,13H,9H2,(H,20,26)(H2,21,22,23,24,25)
• InChI Key: OOKCICKBDCFVHD-UHFFFAOYSA-N
• Canonical SMILES: C1C(N=C(NC1=O)NC2=NC3=CC=CC=C3S2)C(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C18H14ClN5O2S
• Molecular Weight: 399.9 g/mol

Description

This compound features a tetrahydropyrimidine core fused with a benzothiazole moiety and a 2-chlorophenyl carboxamide group. The 2-chlorophenyl substituent may enhance lipophilicity, influencing membrane permeability compared to non-halogenated analogs.

Biological Activity

The compound 2-(1,3-benzothiazol-2-ylamino)-N-(2-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article aims to compile and analyze the existing literature on the biological activities associated with this compound.

Chemical Structure and Properties

This compound can be characterized by its complex structure which includes a benzothiazole moiety and a tetrahydropyrimidine core. Its empirical formula is $C_{18}H_{14}ClN_{5}O_{2}S$ with a molecular weight of approximately 373.85 g/mol .

Biological Activity Overview

The biological activities of this compound have been primarily studied in relation to its anticancer and antimicrobial properties. Below are the summarized findings based on various studies:

Anticancer Activity

• Mechanism of Action :
  • The compound exhibits cytotoxic effects against various cancer cell lines. It is believed to inhibit cell proliferation by inducing apoptosis through the activation of caspase pathways .
  • A study indicated that derivatives of benzothiazole, including this compound, showed significant antitumor activity against human lung cancer cell lines (A549, HCC827, NCI-H358) with IC50 values indicating potent efficacy .
• Case Studies :
  • In vitro assays demonstrated that the compound effectively inhibited tumor growth in both 2D and 3D culture systems. For instance, in 2D assays, IC50 values were reported as low as 6.26 µM for HCC827 cells .
  • Comparative studies with other compounds suggest that modifications to the benzothiazole structure can enhance antitumor activity, indicating a structure-activity relationship (SAR) that warrants further exploration.

Antimicrobial Activity

• Spectrum of Activity :
  • The compound has been tested against various microbial strains including Gram-positive bacteria (Staphylococcus aureus) and Gram-negative bacteria (Escherichia coli). Results indicated moderate to high antibacterial activity .
  • It was found that the compound's derivatives showed promising antibacterial effects with minimal toxicity towards eukaryotic cells like Saccharomyces cerevisiae, suggesting potential for therapeutic applications .
• Mechanism of Action :
  • The antimicrobial action is hypothesized to involve disruption of bacterial cell membranes and interference with metabolic pathways essential for bacterial survival.

Data Table: Summary of Biological Activities

Activity Type	Tested Cell Lines	IC50 Values (µM)	Notes
Anticancer	A549	6.26	High potency in 2D assays
	HCC827	6.48	Effective against lung cancer
	NCI-H358	20.46	Moderate activity in 3D assays
Antimicrobial	Staphylococcus aureus	Moderate	Effective against Gram-positive bacteria
	Escherichia coli	Moderate	Effective against Gram-negative bacteria

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Framework

Target Compound:

• Core : 1,4,5,6-Tetrahydropyrimidine (partially saturated pyrimidine ring).
• Substituents: Benzothiazol-2-ylamino group at position 2. 2-Chlorophenyl carboxamide at position 3. Ketone at position 4.

Structural Analogs:

N-[5-(4-R-Benzyl)-1,3-Thiazol-2-yl]-1,4,5,6-Tetrahydropyrimidine-2-Carboxamides ()

• Core : Tetrahydropyrimidine.
• Substituents :

• Thiazole ring (lacking benzene fusion) at position 4.
• 4-R-Benzyl group (variable R substituents).

AZ257 ()

• Core : 1,4-Dihydropyridine (unsaturated pyridine derivative).
• Substituents :

• 4-(2-Furyl) group.
• 4-Bromophenyl-2-oxoethylthio side chain.
  • Key Difference : The dihydropyridine core is planar and conjugated, favoring interactions with calcium channels, unlike the semi-flexible tetrahydropyrimidine core of the target compound .

Dimethazone (CAS 81777-89-1; ) Core: 3-Isoxazolidinone (five-membered oxazolidinone ring). Substituents:

• 2-Chlorophenylmethyl group. Key Difference: The isoxazolidinone core introduces rigidity and hydrogen-bonding sites distinct from the tetrahydropyrimidine system .

Substituent Effects

Compound	Aromatic Group	Halogen/Functional Group	Biological Implications
Target Compound	Benzothiazole	2-Chlorophenyl	Enhanced π-π stacking; potential kinase inhibition
N-[5-(4-R-Benzyl)-Thiazole]	Thiazole	Variable R groups	Reduced hydrophobicity; modular activity tuning
AZ257	2-Furyl	4-Bromophenyl	Electron-rich furan may alter redox sensitivity
Dimethazone	Chlorophenylmethyl	Chlorine	Herbicidal activity via isoxazolidinone mechanism

Research Findings and Implications

Structural Insights

• Crystallography : Tools like SHELX and SIR97 () enable precise determination of bond angles and conformations. The benzothiazole group in the target compound likely adopts a coplanar arrangement with the tetrahydropyrimidine ring, optimizing hydrophobic interactions .

Pharmacological Hypotheses

• Target Compound : Benzothiazole’s affinity for ATP-binding pockets (e.g., kinases) combined with tetrahydropyrimidine flexibility may yield dual inhibitory activity.
• Thiazole Analogs : Simpler thiazole derivatives () may serve as lead compounds with tunable substituents for ADME optimization .